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Compound of Interest

Compound Name: Perfluoro-2-methyl-3-ethylpentane

Cat. No.: B3041750

An in-depth examination of the properties, commercial availability, and applications of
Perfluoro-2-methyl-3-ethylpentane (CAS 354-97-2), a highly stable perfluorocarbon with
specialized uses in advanced thermal management and chemical processes.

This technical guide provides a detailed overview of Perfluoro-2-methyl-3-ethylpentane, a
fully fluorinated hydrocarbon with the molecular formula C8F18. Due to its exceptional chemical
and thermal stability, this compound is utilized in niche applications requiring inert, high-
performance fluids. This document is intended for researchers, scientists, and drug
development professionals, offering a consolidated resource on its properties, availability, and
handling, with a focus on its technical specifications and potential research applications.

Chemical and Physical Properties

Perfluoro-2-methyl-3-ethylpentane is a branched-chain perfluorocarbon. The substitution of
all hydrogen atoms with fluorine imparts a high degree of chemical inertness and thermal
stability.[1] The physical and chemical properties of Perfluoro-2-methyl-3-ethylpentane are
summarized in the table below.
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Property Value
CAS Number 354-97-2
Molecular Formula C8F18

Molecular Weight 438.06 g/mol [1][2]
1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-

IUPAC Name
(1,1,1,2,3,3,3-heptafluoropropan-2-yl)pentane[2]

Boiling Point 103 °C[2]

Melting Point -70 °C[2]

Density 1.839 g/mL][2]

Solubility Insoluble in water[2]

Commercial Availability and Suppliers

Perfluoro-2-methyl-3-ethylpentane is available from a number of specialized chemical

suppliers. Researchers can acquire this compound in various quantities, typically for research

and development purposes. It is important to note that this compound is intended for research

use only and not for human or veterinary applications.[1]

Known Suppliers:

o EvitaChem: Offers Perfluoro-2-methyl-3-ethylpentane under the catalog number EVT-

3178824.[2]

o Apollo Scientific: Provides the compound with a purity of 295% under the CAS number 354-

97-2.[3]

e Benchchem: Supplies Perfluoro-2-methyl-3-ethylpentane for research purposes, catalog

number B3041750.[1]

o CymitQuimica: Lists Perfluoro-2-methyl-3-ethylpentane with a purity of 295%.[4]

Synthesis and Manufacturing
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The primary industrial method for the production of perfluorocarbons like Perfluoro-2-methyl-
3-ethylpentane is electrochemical fluorination (ECF). This process involves the electrolysis of
the corresponding hydrocarbon analog (2-methyl-3-ethylpentane) in anhydrous hydrogen
fluoride. While specific, detailed experimental protocols for the synthesis of this particular
branched perfluorocarbon are proprietary and not readily available in public literature, the
general principles of the ECF process are well-established.

A generalized workflow for the synthesis via electrochemical fluorination is depicted below.
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General Workflow for Electrochemical Fluorination Synthesis
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Figure 1: Generalized synthesis and purification workflow.
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Experimental Protocols: General Principles of
Electrochemical Fluorination

A detailed, step-by-step experimental protocol for the synthesis of Perfluoro-2-methyl-3-
ethylpentane is not publicly available. However, a general procedure based on the principles
of ECF would involve:

Preparation of the Electrolyte: The hydrocarbon precursor, 2-methyl-3-ethylpentane, is
dissolved in anhydrous hydrogen fluoride to form the electrolyte.

o Electrolysis: The electrolysis is carried out in a specialized electrochemical cell, typically with
nickel anodes. A constant current is applied at a specific voltage and current density. During
this process, the hydrogen atoms on the hydrocarbon are replaced with fluorine atoms.

o Separation of Products: After the reaction is complete, the crude perfluorinated product is
separated from the hydrogen fluoride electrolyte. This is often achieved by cooling the
mixture and decanting the denser fluorocarbon layer.

 Purification: The crude product is then purified, typically by fractional distillation, to separate
the desired isomer from byproducts and partially fluorinated compounds. Further washing
and drying steps may also be employed to remove any remaining impurities.

Key Applications and Research Areas

The unique properties of Perfluoro-2-methyl-3-ethylpentane make it suitable for a range of
specialized industrial and research applications.

Thermal Management and Electronics Cooling

With its high thermal stability, low reactivity, and wide liquid range, Perfluoro-2-methyl-3-
ethylpentane is an effective heat-transfer fluid. It is particularly suited for aggressive thermal
management challenges in the electronics industry, such as immersion cooling of high-density
semiconductor devices.[2]

Working Fluid in Organic Rankine Cycles (ORC)

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b3041750?utm_src=pdf-body
https://www.benchchem.com/product/b3041750?utm_src=pdf-body
https://www.benchchem.com/product/b3041750?utm_src=pdf-body
https://www.benchchem.com/product/b3041750?utm_src=pdf-body
https://www.benchchem.com/product/b3041750?utm_src=pdf-body
https://www.evitachem.com/product/evt-3178824
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A significant area of research for this compound is its use as a working fluid in Organic Rankine
Cycle (ORC) systems. ORCs are used to convert medium to high-temperature waste heat into
useful energy. The favorable thermodynamic properties of Perfluoro-2-methyl-3-ethylpentane
allow it to operate efficiently in such systems. A thermodynamic model based on the improved
Peng-Robinson Stryjek-Vera (iPRSV) equation of state has been developed for this fluid, and

its vapor-liquid pressures have been experimentally measured in a temperature range of 358 -
508 K.

A conceptual diagram of an Organic Rankine Cycle is provided below.
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Conceptual Diagram of an Organic Rankine Cycle
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Figure 2: Basic principle of an Organic Rankine Cycle.
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Experimental Protocols: General Methodology for ORC
Performance Evaluation

While a specific experimental protocol for an ORC system using Perfluoro-2-methyl-3-
ethylpentane is not detailed in the available literature, a general methodology for evaluating its
performance as a working fluid would involve:

o System Setup: A laboratory-scale ORC system is constructed, consisting of a pump, an
evaporator, an expander (such as a turbine or a scroll expander), and a condenser.

» Working Fluid Charging: The system is evacuated and then charged with a precise amount
of Perfluoro-2-methyl-3-ethylpentane.

o Operation: A heat source is applied to the evaporator, and a cooling medium is circulated
through the condenser. The system is allowed to reach a steady state at various operating
conditions (e.g., different heat source temperatures and pressures).

o Data Acquisition: Temperature, pressure, and flow rate are measured at key points in the
cycle (inlet and outlet of each component). The power output of the expander is also
measured.

o Performance Analysis: The collected data is used to calculate the thermal efficiency,
isentropic efficiency of the expander, and overall system performance. The experimental
results can then be compared with the predictions from thermodynamic models.

Safety and Handling

Perfluoro-2-methyl-3-ethylpentane is a chemically inert and non-flammable compound.
However, as with any chemical, appropriate safety precautions should be taken.

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab coat
when handling the substance.

¢ Ventilation: Use in a well-ventilated area.

o Storage: Store in a tightly closed container in a cool, dry place.
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» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.

It is crucial to consult the Safety Data Sheet (SDS) provided by the supplier for detailed safety
and handling information before use.

Conclusion

Perfluoro-2-methyl-3-ethylpentane is a specialized perfluorocarbon with a unique set of
properties that make it valuable for specific high-performance applications, particularly in
thermal management and energy conversion. While its commercial availability is limited to
specialized suppliers for research purposes, its high thermal stability and chemical inertness
continue to make it a subject of interest in academic and industrial research. Further research
into its applications and the development of more detailed, publicly available experimental
protocols would be beneficial for advancing its use in various technological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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